Cas no 34725-24-1 (Thiourea,N-(3-chloro-4-methylphenyl)-N'-methyl-)

• Product Name: Thiourea,N-(3-chloro-4-methylphenyl)-N'-methyl-
• CAS No: 34725-24-1
• MF: C₉H₁₁ClN₂S
• MW: 214.715039491653
• CID: 319821
• PubChem ID: 4389412
• Update Time: 2025-04-19

Thiourea,N-(3-chloro-4-methylphenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3-chloro-4-methylphenyl)-N'-methyl-
• 1-(3-chloro-4-methylphenyl)-3-methylthiourea
• AC1N9PWN
• NSC204806
• NSC-204806
• 34725-24-1
• N-(3-Chloro-4-methylphenyl)-N'-methylthiourea
• AB00005747-01
• SCHEMBL11542953
• DTXSID90402751
• AKOS000963152

• Inchi： 1S/C9H11ClN2S/c1-6-3-4-7(5-8(6)10)12-9(13)11-2/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： PLAHBCQPLXYZEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(NC)=S

Computed Properties

• Exact Mass: 214.03333
• Monoisotopic Mass: 214.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 1.282
• Boiling Point: 293.8°C at 760 mmHg
• Flash Point: 131.5°C
• Refractive Index: 1.65
• PSA: 24.06
• LogP: 3.02850